Cas no 2171168-08-2 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• CAS No: 2171168-08-2
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6286367
• PubChem ID: 165552514
• Update Time: 2025-05-23

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidine-3-carboxylic acid
• 2171168-08-2
• EN300-1485985

• Inchi： 1S/C23H24N2O5/c1-2-20(21(26)25-11-14(12-25)22(27)28)24-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,24,29)(H,27,28)/t20-/m0/s1
• InChI Key： ARPZHVOYPIXZTP-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](CC)C(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171168-08-2, known as 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and an azetidine ring. The presence of these functional groups makes it a versatile building block for various applications, particularly in peptide synthesis and medicinal chemistry.

Recent studies have highlighted the importance of azetidine-containing compounds in the development of bioactive molecules. Azetidine, a four-membered ring structure, is known for its unique pharmacokinetic properties, including improved bioavailability and enhanced stability. The Fmoc group, on the other hand, is a well-established protecting group in peptide synthesis due to its ease of removal under mild acidic conditions. The combination of these features in 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid makes it an ideal candidate for constructing complex peptide libraries and exploring novel therapeutic agents.

One of the most exciting developments involving this compound is its role in the synthesis of cyclic peptides. Cyclic peptides have gained prominence in drug discovery due to their ability to target difficult-to-drug proteins and their inherent stability. Researchers have utilized 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid as a key intermediate in the construction of macrocyclic compounds with potential anticancer and antimicrobial activities. For instance, a study published in *Nature Communications* demonstrated that analogs of this compound could inhibit key enzymes involved in cancer cell proliferation.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. The azetidine ring's rigidity and the Fmoc group's protective properties make it suitable for designing prodrugs that can be activated under specific physiological conditions. This approach has shown promise in targeted drug delivery, where the compound can be engineered to release active pharmaceutical ingredients at specific sites within the body.

The stereochemistry of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid is another area of intense research interest. The (2S) configuration plays a critical role in determining the compound's biological activity and selectivity. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is essential for studying its pharmacological properties.

Moreover, computational chemistry has provided valuable insights into the molecular interactions of this compound. Using advanced molecular modeling techniques, researchers have elucidated how the Fmoc group interacts with other components of peptide backbones, shedding light on its role in stabilizing secondary structures. These findings have implications for both synthetic strategies and therapeutic applications.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid stands at the forefront of modern chemical research due to its unique structure and versatile applications. Its integration into peptide synthesis, drug delivery systems, and medicinal chemistry continues to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic interventions.